N-{2-[(2-ethylphenyl)amino]-2-oxoethyl}-3-methylbenzamide

• IUPAC Name: N-[2-(2-ethylanilino)-2-oxoethyl]-3-methylbenzamide
• InChI: InChI=1S/C18H20N2O2/c1-3-14-8-4-5-10-16(14)20-17(21)12-19-18(22)15-9-6-7-13(2)11-15/h4-11H,3,12H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key: ANGUJYDSOWQGMS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CNC(=O)C2=CC=CC(=C2)C
• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multiple steps, including reacting benzoyl chlorides or benzoic acids with appropriate amines and further processing. For instance, a related compound, N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide, was synthesized through the reaction of 3-methylbenzoyl chloride with 2-amino-2-methyl-1-propanol, fully characterized by spectroscopic methods such as 1H NMR, 13C NMR, IR, and GC-MS (Hamad H. Al Mamari & Yousuf Al Lawati, 2019).

Molecular Structure Analysis

The molecular structure and intermolecular interactions of compounds similar to N-{2-[(2-ethylphenyl)amino]-2-oxoethyl}-3-methylbenzamide have been studied using X-ray diffraction and DFT calculations. These studies help in understanding the geometrical configuration, bond lengths, angles, and the impact of dimerization and crystal packing on the molecule's geometry (Sedat Karabulut et al., 2014).

Chemical Reactions and Properties

The chemical reactivity and properties are highlighted in studies involving reactions of benzamide analogs and synthesis of various derivatives. For example, the reaction of ethyl 3-ethoxymethylene-2,4-dioxovalerate with 2-aminobenzamide analogs led to the production of heterocyclic compounds, illustrating the versatility of these amides in synthetic chemistry (T. Kurihara et al., 1980).

Mechanism of Action

The mechanism of action of “N-{2-[(2-ethylphenyl)amino]-2-oxoethyl}-3-methylbenzamide” is not specified in the available resources. It is used for proteomics research, which suggests it may interact with proteins in some way.

Future Directions

The future directions for the use and study of “N-{2-[(2-ethylphenyl)amino]-2-oxoethyl}-3-methylbenzamide” are not specified in the available resources. Given its use in proteomics research, it may have potential applications in the study of proteins and their functions.